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Compound of Interest

Compound Name: 4-Hydroxy-4'-nitrostilbene

Cat. No.: B095468 Get Quote

Researchers, scientists, and drug development professionals must adhere to strict safety

protocols when handling 4-Hydroxy-4'-nitrostilbene. This compound is classified as a skin,

eye, and respiratory irritant.[1][2][3][4] The following provides immediate safety, logistical, and

disposal information for the proper handling of this chemical.

Hazard Identification and Personal Protective
Equipment
Signal Word: Warning[1][2][4]

Hazard Statements:

Causes skin irritation.[1][2][3][4]

Causes serious eye irritation.[1][2][3][4]

May cause respiratory irritation.[1][2][3][4]

To mitigate these risks, the following personal protective equipment (PPE) is mandatory.
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PPE Category Required Equipment Specification

Hand Protection Chemical-resistant gloves

Inspected prior to use. Must

satisfy EU Directive

89/686/EEC and the standard

EN 374.[5]

Eye/Face Protection
Safety glasses with side-

shields or goggles

Conforming to EN166 (EU) or

NIOSH (US).[5]

Skin and Body Protection Protective clothing To prevent skin exposure.[1]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Use if exposure limits are

exceeded or if irritation is

experienced.[1]

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls and Preparation:

Ensure adequate ventilation.[1][5] Work should be conducted in a well-ventilated area,

preferably in a chemical fume hood.

Verify that eyewash stations and safety showers are in close proximity to the workstation.[1]

Inspect all PPE for integrity before use.

2. Handling the Compound:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2][4]

Do not get in eyes, on skin, or on clothing.[1][2]

Wash hands and any exposed skin thoroughly after handling.[1][2][4]

Avoid dust formation.[1]

3. Storage:
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Store in a well-ventilated place.[1][2][4]

Keep the container tightly closed.[1][2][4]

Store in a dry, cool place.[1]

Store locked up.[1][4]

4. Accidental Release Measures:

Evacuate personnel to safe areas.[5]

Wear appropriate PPE.[5]

Avoid dust formation.[5]

Sweep up and shovel the material into suitable, closed containers for disposal.[1]

5. First Aid Measures:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[1][2][4]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][2]

[4]

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.[1][2][4]

If swallowed: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[2]

Disposal Plan
All waste containing 4-Hydroxy-4'-nitrostilbene must be treated as hazardous waste.

Dispose of contents and container to an approved waste disposal plant.[1][2][3][4]
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Do not release into the environment.[1]

Contaminated packaging should be triple rinsed (or equivalent) and offered for recycling or

reconditioning, or punctured to make it unusable before disposal in a sanitary landfill.[5]

Quantitative Data Summary
Property Value

Molecular Formula C14H11NO3

Molecular Weight 241.24 g/mol

Appearance Orange solid[2]

Melting Point 207-209°C[6]

Boiling Point 389.8±11.0 °C (Predicted)[6]

Density 1.318±0.06 g/cm3 (Predicted)[6]

Experimental Workflow

Workflow for Safe Handling of 4-Hydroxy-4'-nitrostilbene
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Weighing and Transfer
(in Fume Hood) Experimental Use Decontaminate Work Area Segregate Waste

(Solid & Liquid)
Dispose of Waste in
Approved Containers Store in Tightly Closed Container Store in Cool, Dry, Well-Ventilated Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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